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Abstract

Pashanone, a chalcone with the CAS number 42438-78-8, is a naturally occurring compound
isolated from various plant species, including Miliusa sinensis and Lindera erythrocarpa. This
technical guide provides a comprehensive overview of Pashanone, including its chemical and
physical properties, a detailed synthesis protocol, and an in-depth analysis of its reported
biological activities. Experimental methodologies for assessing its cytotoxic and antifungal
effects are detailed, and potential mechanisms of action involving key signaling pathways are
discussed based on evidence from closely related chalcone derivatives. This document aims to
serve as a foundational resource for researchers investigating Pashanone for potential
therapeutic applications.

Chemical and Physical Properties

Pashanone, systematically named (E)-1-(2,6-dihydroxy-3,4-dimethoxyphenyl)-3-phenylprop-2-
en-1-one, is a yellow crystalline solid.[1][2] Its fundamental properties are summarized in the
table below.
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Property Value Reference
CAS Number 42438-78-8 [11[3]
Molecular Formula C17H1605 [21[31[4]
Molecular Weight 300.31 g/mol [2][5]
Appearance Yellow crystalline solid [1112]
Melting Point 147-149 °C [2]
Boiling Point 546.5.°C at 760 mmHg 2]
(Predicted)

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [11[2]
Acetate, DMSO, Acetone

Purity >98% (Commercially available)  [3]

Short term at 0°C, long term at
Storage _ [3]
-20°C, desiccated

Synthesis

The synthesis of Pashanone can be achieved via a Claisen-Schmidt condensation reaction
between 2,6-dihydroxy-3,4-dimethoxyacetophenone and benzaldehyde. A solvent-free grinding
technique has been shown to be an efficient method for the synthesis of structurally related
chalcones.

Experimental Protocol: Synthesis of Pashanone via
Grinding

This protocol is adapted from the synthesis of a structurally analogous chalcone.
Materials:
¢ 2,6-dihydroxy-3,4-dimethoxyacetophenone

o Benzaldehyde
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Sodium hydroxide (NaOH), solid

Mortar and pestle

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)
Procedure:

e In a mortar, combine equimolar amounts of 2,6-dihydroxy-3,4-dimethoxyacetophenone,
benzaldehyde, and solid sodium hydroxide.

» Grind the mixture vigorously with a pestle at room temperature for approximately 15-20
minutes. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

e Upon completion of the reaction, neutralize the mixture with a dilute acid (e.g., 1M HCI).
o Extract the product with a suitable organic solvent, such as ethyl acetate.

o Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

o Evaporate the solvent under reduced pressure to obtain the crude product.

» Purify the crude Pashanone by column chromatography on silica gel using a hexane-ethyl
acetate gradient to yield the pure compound.

A logical workflow for the synthesis and purification of Pashanone.
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Synthesis

Grind Reactants:
- 2,6-dihydroxy-3,4-dimethoxyacetophenone
- Benzaldehyde
- NaOH
A

Continue grinding

A4

Monitor Reaction by TLC

Reaction Complete

Work-up
Y

Neutralize with dilute HCI

\

Extract with Ethyl Acetate

\

Wash with Water and Brine

\
Dry over Na2SO4

\

Evaporate Solvent

Purification

Column Chromatography

Pure Pashanone
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Antifungal Activity Assay Cytotoxic Activity Assay

Prepare Pashanone Dilutions

and Fungal Inoculum Seed Cancer Cells

' ;

Incubate in 96-well Plate Treat with Pashanone
Determine MIC Incubate
Add MTT and Incubate

'

Dissolve Formazan in DMSO

'

Measure Absorbance

'

Calculate IC50
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Pashanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pashanone (CAS 42438-78-8): A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191027#pashanone-cas-number-42438-78-8-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b191027#pashanone-cas-number-42438-78-8-information
https://www.benchchem.com/product/b191027#pashanone-cas-number-42438-78-8-information
https://www.benchchem.com/product/b191027#pashanone-cas-number-42438-78-8-information
https://www.benchchem.com/product/b191027#pashanone-cas-number-42438-78-8-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b191027?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

